Cas no 493042-36-7 (L-Phenylalanine, (4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-amino-)

L-Phenylalanine, (4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-amino- structure
493042-36-7 structure
Product Name:L-Phenylalanine, (4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-amino-
CAS No:493042-36-7
MF:C18H21N3O6S2
MW:439.505841970444
CID:1533039
Update Time:2024-08-24

L-Phenylalanine, (4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-amino- Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalanine, (4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-amino-
    • L-Phenylalanine, (4R)-4-hydroxy-1-(2-thienylsulfonyl)-L-prolyl-4-amino- (9CI)
    • Inchi: 1S/C18H21N3O6S2/c19-12-5-3-11(4-6-12)8-14(18(24)25)20-17(23)15-9-13(22)10-21(15)29(26,27)16-2-1-7-28-16/h1-7,13-15,22H,8-10,19H2,(H,20,23)(H,24,25)/t13-,14+,15+/m1/s1
    • InChI Key: OOGIAXAKWNRMNK-ILXRZTDVSA-N
    • SMILES: C(O)(=O)[C@H](CC1=CC=C(N)C=C1)NC(=O)[C@@H]1C[C@@H](O)CN1S(C1SC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 439.08733

Experimental Properties

  • Density: 1.544±0.06 g/cm3(Predicted)
  • PSA: 150.03
  • pka: 3.42±0.10(Predicted)
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